![molecular formula C17H16N2O2S B4854869 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone](/img/structure/B4854869.png)
2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone
Overview
Description
2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone is a synthetic compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound belongs to the quinazolinone family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone is not fully understood. However, it has been proposed that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell growth and viral replication. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as topoisomerase IIα and ribonucleotide reductase, which are involved in cancer cell growth. It has also been shown to inhibit the replication of HIV-1 and influenza A virus by targeting viral enzymes. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone in lab experiments is its diverse biological activities, which make it a potential candidate for the treatment of various diseases. Additionally, its synthetic nature allows for easy modification of its chemical structure to improve its therapeutic properties. However, one limitation is the lack of understanding of its mechanism of action, which hinders the development of more potent and specific derivatives.
Future Directions
There are several future directions for the research on 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone. One direction is to elucidate its mechanism of action to better understand its therapeutic potential. Another direction is to develop more potent and specific derivatives for the treatment of various diseases. Additionally, the potential of 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone as a drug delivery system can be explored. Finally, the development of more efficient and cost-effective synthesis methods can be pursued.
Scientific Research Applications
2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its antiviral activity against HIV-1 and influenza A virus. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-[2-(2-methoxyphenyl)ethyl]-2-sulfanylidene-1H-quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-21-15-9-5-2-6-12(15)10-11-19-16(20)13-7-3-4-8-14(13)18-17(19)22/h2-9H,10-11H2,1H3,(H,18,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBEJERZBSFIAOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCN2C(=O)C3=CC=CC=C3NC2=S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(2-methoxyphenyl)ethyl]-2-sulfanylquinazolin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.